molecular formula C7H16ClNO4S B8635435 N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide

N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide

Cat. No. B8635435
M. Wt: 245.73 g/mol
InChI Key: ODQREFWXKSPOIT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide is a useful research compound. Its molecular formula is C7H16ClNO4S and its molecular weight is 245.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide

Molecular Formula

C7H16ClNO4S

Molecular Weight

245.73 g/mol

IUPAC Name

3-chloro-N-(2,2-dimethoxyethyl)propane-1-sulfonamide

InChI

InChI=1S/C7H16ClNO4S/c1-12-7(13-2)6-9-14(10,11)5-3-4-8/h7,9H,3-6H2,1-2H3

InChI Key

ODQREFWXKSPOIT-UHFFFAOYSA-N

Canonical SMILES

COC(CNS(=O)(=O)CCCCl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (0° C.) solution of aminoacetaldehyde dimethyl acetal (2.22 mL, 20.4 mmol) and triethylamine (3.54 mL, 25.4 mmol) in dichloromethane (60 mL) was added 3-chloropropanesulfonyl chloride (2.06 mL, 16.9 mmol) in dichloromethane (40 mL) dropwise. The reaction mixture was warmed to room temperature and stirred one hour. The reaction mixture was quenched with water. The organic phase was washed with water and brine, then dried over sodium sulfate. Filtration and concentration, followed by trituration with ether provided N-[2,2-bis(methyloxy)ethyl]-3-chloro-1-propanesulfonamide as a white solid. 1H NMR (400 MHz, CDCl3) δ 4.56 (s, 1 H), 4.42 (t, J=5.0 Hz, 1 H), 3.68 (t, J=6.1 Hz, 2 H), 3.42 (s, 6 H), 3.25-3.21 (m, 4 H), 2.28 (m, 2 H).
Quantity
2.22 mL
Type
reactant
Reaction Step One
Quantity
3.54 mL
Type
reactant
Reaction Step One
Quantity
2.06 mL
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One

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